2-Ethylacrylic acid
Overview
Description
Synthesis Analysis
The synthesis of 2-Ethylacrylic acid involves several steps. The process begins with diethyl ethylmalonate, which is placed in a round bottom flask along with KOH in ethanol. The mixture is stirred overnight, and a white precipitate forms. This precipitate is filtered out of the solution and dissolved in water. The solution is then acidified with dilute aqueous HCl to a pH of 2, forming an oil. The oil is taken up into diethyl ether, and the aqueous layer is extracted three times with ether. The ether extracts are combined, dried over magnesium sulfate, and filtered. The ether is removed, yielding crude 2-carboethoxybutyric acid .Molecular Structure Analysis
The molecular formula of 2-Ethylacrylic acid is C5H8O2 . The linear formula is H2C=C(C2H5)CO2H . The molecular weight is 100.12 .Physical And Chemical Properties Analysis
2-Ethylacrylic acid has a density of 0.986 g/mL at 25 °C (lit.) . It has a melting point of -16°C and a boiling point of 176 °C (lit.) . The refractive index is n20/D 1.437 (lit.) .Scientific Research Applications
Pharmaceuticals: Drug Delivery Systems
2-Ethylacrylic acid is used in the development of pH-sensitive liposomes, which are promising for targeted drug delivery. These liposomes can release their contents under specific conditions, making them ideal for treating tumors or localized infections .
Polymer Science: Synthesis of pH-Sensitive Polymers
The compound serves as a monomer in the synthesis of pH-sensitive polymers. These polymers have applications in creating smart materials that respond to changes in pH, useful in various biomedical and industrial processes .
Material Science: Coating and Adhesive Formulations
2-Ethylacrylic acid contributes to the formulation of coatings and adhesives with improved adhesion and durability. Its incorporation into polymers enhances their properties, making them suitable for high-performance materials .
Analytical Chemistry: Chromatography
In analytical chemistry, 2-Ethylacrylic acid can be used as a stationary phase modifier in chromatography. This aids in the separation of complex mixtures by altering the retention times of the analytes .
Organic Synthesis: Intermediate for Chemical Reactions
As an α,β-unsaturated monocarboxylic acid, 2-Ethylacrylic acid acts as an intermediate in various organic synthesis reactions, including Michael addition and Aldol condensation, which are pivotal in synthesizing complex organic compounds .
Environmental Science: Biodegradation Studies
Research into the biodegradation of 2-Ethylacrylic acid helps understand its environmental impact and degradation pathways. This is crucial for assessing the ecological risks associated with its use and disposal .
Safety and Hazards
Mechanism of Action
Target of Action
2-Ethylacrylic acid is an α,β-unsaturated monocarboxylic acid that is a derivative of acrylic acid . It is a mammalian metabolite, meaning it is produced during metabolic reactions in mammals .
Mode of Action
As an α,β-unsaturated monocarboxylic acid, it may participate in various biochemical reactions involving the donation of a hydron (proton) to an acceptor .
Biochemical Pathways
It is known to be a metabolite in mammals, suggesting it plays a role in metabolic processes .
Result of Action
As a mammalian metabolite, it likely participates in various metabolic processes .
properties
IUPAC Name |
2-methylidenebutanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h2-3H2,1H3,(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WROUWQQRXUBECT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
62607-09-4 | |
Record name | Poly(2-ethylacrylic acid) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62607-09-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID10189411 | |
Record name | 2-Ethylpropenoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10189411 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
100.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | 2-Ethylacrylic acid | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0001862 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
2-Ethylacrylic acid | |
CAS RN |
3586-58-1 | |
Record name | Ethacrylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3586-58-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Ethylpropenoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003586581 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Ethylpropenoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10189411 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Ethylacrylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-Ethylacrylic acid | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0001862 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
- Release of vesicle contents: This property is particularly relevant for drug delivery, as it allows for controlled release of encapsulated drugs within the acidic environment of endosomes or tumor tissues. [, , , , ]
- Membrane fusion: PEAA can induce fusion between lipid vesicles, potentially enabling delivery of membrane-impermeable substances into cells. [, ]
- Formation of ion channels: Under certain conditions, PEAA can create cation-selective ion channels in lipid bilayers, impacting membrane permeability and potentially influencing cellular signaling. []
A:
- Spectroscopic Data:
A: 2-Ethylacrylic acid, in its polymeric form, exhibits pH-dependent solubility. At neutral to basic pH, the polymer is water-soluble due to the ionization of the carboxylic acid groups. As the pH decreases, the carboxylic acid groups become protonated, rendering the polymer more hydrophobic. This transition influences its interactions with other materials. [, , , , ]
- pH-responsive drug delivery: The pH-dependent solubility and membrane disruption properties of PEAA make it ideal for targeted drug delivery to acidic environments, such as tumor tissues or endosomes. [, , , , ]
- Biosensors: PEAA-modified surfaces could be used to develop pH-sensitive biosensors for detecting changes in pH, potentially finding applications in medical diagnostics or environmental monitoring. [, ]
- Smart materials: PEAA's responsiveness to pH could be harnessed in the development of smart materials that change their properties in response to environmental stimuli. []
ANone: The provided research papers primarily focus on experimental studies of PEAA. Further investigation is needed to determine the extent of computational chemistry and modeling studies conducted on this compound.
ANone: Several studies have investigated the impact of structural modifications on PEAA's properties:
- Molecular Weight: Increasing the molecular weight of PEAA generally enhances its membrane-disrupting activity and shifts the pH of the conformational transition to higher values. [, , ]
- Polymer Composition: Copolymerizing 2-ethylacrylic acid with other monomers, such as methacrylic acid or alkyl methacrylates, allows for fine-tuning of the pH responsiveness and membrane-disrupting activity. [, ] For instance, increasing the hydrophobicity of the copolymer by incorporating longer alkyl chains can enhance membrane disruption at lower pH. []
- Surface Modifications: Attaching PEAA to surfaces or nanoparticles can alter its interaction with lipid bilayers. For example, grafting poly(ethylene glycol) (PEG) onto PEAA-modified liposomes did not hinder the pH-triggered release, suggesting potential for creating stealth liposomes with enhanced circulation times. []
ANone: The research papers provided primarily focus on in vitro studies of PEAA. Further research is needed to fully elucidate its PK/PD profile, including its ADME characteristics and in vivo activity and efficacy.
ANone: While in vivo studies on PEAA are limited in the provided research, some insights can be gleaned:
- In vitro studies: Numerous in vitro studies demonstrate the efficacy of PEAA in disrupting liposomes and releasing their contents under acidic conditions, suggesting its potential for drug delivery applications. [, , , , , ]
- Cell-based assays: PEAA has shown efficacy in facilitating gene transfection by cationic lipoplexes, highlighting its potential for gene delivery applications. [] Additionally, PEAA has demonstrated the ability to selectively disrupt endosomes in cultured human cells, further supporting its use for intracellular drug delivery. []
ANone: The unique properties of 2-Ethylacrylic acid, particularly in its polymeric form, lend themselves to a wide range of cross-disciplinary applications. Potential avenues for interdisciplinary research and collaboration include:
- Drug delivery and nanomedicine: Collaboration between polymer chemists, pharmaceutical scientists, and biomedical engineers is crucial to develop PEAA-based drug delivery systems with improved targeting, efficacy, and safety profiles. [, , , , ]
- Material science and engineering: PEAA's pH-responsive behavior makes it an attractive material for developing smart surfaces, sensors, and actuators. Collaborations between polymer chemists, material scientists, and engineers can lead to innovative applications in fields such as microfluidics, biosensing, and soft robotics. [, ]
- Biotechnology and biomaterials: PEAA's ability to interact with lipid membranes opens up possibilities for applications in biotechnology, such as cell manipulation, gene delivery, and development of artificial cell systems. Collaboration between polymer chemists, biologists, and bioengineers is essential to explore these avenues. [, ]
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